INCB-024360

• CAS No.: 1204669-58-8
• Product Name: INCB-024360
• Molecular Formula: C₁₁H₁₃BrFN₇O₄S
• Molecular Weight: 438.23
• IUPAC Name: N'-(3-bromo-4-fluorophenyl)-N-hydroxy-4-[2-(sulfamoylamino)ethylamino]-1,2,5-oxadiazole-3-carboximidamide
• Standard InChI: InChI=1S/C11H13BrFN7O4S/c12-7-5-6(1-2-8(7)13)17-11(18-21)9-10(20-24-19-9)15-3-4-16-25(14,22)23/h1-2,5,16,21H,3-4H2,(H,15,20)(H,17,18)(H2,14,22,23)
• Standard InChIKey: YPBKTZBXSBLTDK-PKNBQFBNSA-N
• SMILES: C1=CC(=C(C=C1N=C(C2=NON=C2NCCNS(=O)(=O)N)NO)Br)F
• Appearance: White to off-white solid powder
• Description: Epacadostat (INCB 024360, cas 1204669-58-8) is a potent and novel indoleamine-2,3 dioxygenase (IDO)inhibitor with an IC 50 value <100 nM. IDO is an immunomodulatory enzyme produced by some alternatively activated macrophages and other immunoregulatory cells (also used as an immune subversion strategy by many tumors). Interferon-gamma has an antiproliferative effect on many tumor cells and inhibits intracellular pathogens such as Toxoplasma and chlamydia, at least partly because of the induction of indoleamine 2,3-dioxygenase.
• Purity: > 98%
• Synonyms: INCB024360
• Reference: 1. Clin Cancer Res. 2017 Jul 1;23(13):3269-3276. doi: 10.1158/1078-0432.CCR-16-2272.; Epub 2017 Jan 4. ; ; First-in-Human Phase I Study of the Oral Inhibitor of Indoleamine; 2,3-Dioxygenase-1 Epacadostat (INCB024360) in Patients with Advanced Solid; Malignancies. ; ; Beatty GL(1)(2), O/'Dwyer PJ(3)(2), Clark J(4), Shi JG(4), Bowman KJ(4), Scherle; PA(4), Newton RC(4), Schaub R(4), Maleski J(4), Leopold L(4), Gajewski TF(5).; Author information: ; (1)Abramson Cancer Center, University of Pennsylvania, Philadelphia,; Pennsylvania. gregory.beatty@uphs.upenn.edu.; (2)Division of Hematology-Oncology, Department of Medicine, University of; Pennsylvania, Philadelphia, Pennsylvania.; (3)Abramson Cancer Center, University of Pennsylvania, Philadelphia,; Pennsylvania.; (4)Incyte Corporation, Wilmington, Delaware.; (5)Section of Hematology/Oncology, Department of Medicine, University of Chicago,; Chicago, Illinois. ; Purpose: Indoleamine 2,3-dioxygenase-1 (IDO1) catalyzes the degradation of; tryptophan to N-formyl-kynurenine. Overexpressed in many solid malignancies, IDO1; can promote tumor escape from host immunosurveillance. This first-in-human phase ; I study investigated the maximum tolerated dose, safety, pharmacokinetics,; pharmacodynamics, and antitumor activity of epacadostat (INCB024360), a potent; and selective inhibitor of IDO1.Experimental Design: Fifty-two patients with; advanced solid malignancies were treated with epacadostat [50 mg once daily or; 50, 100, 300, 400, 500, 600, or 700 mg twice daily (BID)] in a dose-escalation 3 ; + 3 design and evaluated in 28-day cycles. Treatment was continued until disease ; progression or unacceptable toxicity.Results: One dose-limiting toxicity (DLT); occurred at the dose of 300 mg BID (grade 3, radiation pneumonitis); another DLT ; occurred at 400 mg BID (grade 3, fatigue). The most common adverse events in >20%; of patients overall were fatigue, nausea, decreased appetite, vomiting,; constipation, abdominal pain, diarrhea, dyspnea, back pain, and cough. Treatment ; produced significant dose-dependent reductions in plasma kynurenine levels and in; the plasma kynurenine/tryptophan ratio at all doses and in all patients. Near; maximal changes were observed at doses of ≥100 mg BID with >80% to 90% inhibition; of IDO1 achieved throughout the dosing period. Although no objective responses; were detected, stable disease lasting ≥16 weeks was observed in 7 of 52; patients.Conclusions: Epacadostat was generally well tolerated, effectively; normalized kynurenine levels, and produced maximal inhibition of IDO1 activity at; doses of ≥100 mg BID. Studies investigating epacadostat in combination with other; immunomodulatory drugs are ongoing. Clin Cancer Res; 23(13); 3269-76. ©2017 AACR. ; ; 2. ACS Med Chem Lett. 2017 Mar 6;8(5):486-491. doi: 10.1021/acsmedchemlett.6b00391. ; eCollection 2017 May 11. ; ; INCB24360 (Epacadostat), a Highly Potent and Selective; Indoleamine-2,3-dioxygenase 1 (IDO1) Inhibitor for Immuno-oncology. ; ; Yue EW(1), Sparks R(1), Polam P(1), Modi D(1), Douty B(1), Wayland B(1), Glass; B(1), Takvorian A(1), Glenn J(1), Zhu W(1), Bower M(1), Liu X(1), Leffet L(1),; Wang Q(1), Bowman KJ(1), Hansbury MJ(1), Wei M(1), Li Y(1), Wynn R(1), Burn; TC(1), Koblish HK(1), Fridman JS(1), Emm T(1), Scherle PA(1), Metcalf B(1), Combs; AP(1). ; Author information: ; (1)Incyte Corporation, 1801 Augustine Cut-Off, Wilmington, Delaware 19803, United; States. ; A data-centric medicinal chemistry approach led to the invention of a potent and ; selective IDO1 inhibitor 4f, INCB24360 (epacadostat). The molecular structure of ; INCB24360 contains several previously unknown or underutilized functional groups ; in drug substances, including a hydroxyamidine, furazan, bromide, and sulfamide. ; These moieties taken together in a single structure afford a compound that falls ; outside of /drug-like/ space. Nevertheless, the in vitro ADME data is consistent ; with the good cell permeability and oral bioavailability observed in all species ; (rat, dog, monkey) tested. The extensive intramolecular hydrogen bonding observed; in the small molecule crystal structure of 4f is believed to significantly; contribute to the observed permeability and PK. Epacadostat in combination with; anti-PD1 mAb pembrolizumab is currently being studied in a phase 3 clinical trial; in patients with unresectable or metastatic melanoma. ; ; 3. Oncotarget. 2016 Jun 21;7(25):37762-37772. doi: 10.18632/oncotarget.9326. ; ; The IDO1 selective inhibitor epacadostat enhances dendritic cell immunogenicity; and lytic ability of tumor antigen-specific T cells. ; ; Jochems C(1), Fantini M(1), Fernando RI(1), Kwilas AR(1), Donahue RN(1), Lepone; LM(1), Grenga I(1), Kim YS(2), Brechbiel MW(2), Gulley JL(3), Madan RA(3), Heery ; CR(1), Hodge JW(1), Newton R(4), Schlom J(1), Tsang KY(1). ; Author information: ; (1)Laboratory of Tumor Immunology and Biology, Center for Cancer Research,; National Cancer Institute, National Institutes of Health, Bethesda, MD, USA.; (2)Radioimmune Inorganic Chemistry Section, Radiation Oncology Branch, Center for; Cancer Research, National Cancer Institute, National Institutes of Health,; Bethesda, MD, USA.; (3)Genitourinary Malignancies Branch, Center for Cancer Research, National Cancer; Institute, National Institutes of Health, Bethesda, MD, USA.; (4)Incyte Corporation, Wilmington, DE, USA. ; Epacadostat is a novel inhibitor of indoleamine-2,3-dioxygenase-1 (IDO1) that; suppresses systemic tryptophan catabolism and is currently being evaluated in; ongoing clinical trials. We investigated the effects of epacadostat on (a) human ; dendritic cells (DCs) with respect to maturation and ability to activate human; tumor antigen-specific cytotoxic T-cell (CTL) lines, and subsequent T-cell lysis ; of tumor cells, (b) human regulatory T cells (Tregs), and (c) human peripheral; blood mononuclear cells (PBMCs) in vitro. Simultaneous treatment with epacadostat; and IFN-γ plus lipopolysaccharide (LPS) did not change the phenotype of matured; human DCs, and as expected decreased the tryptophan breakdown and kynurenine; production. Peptide-specific T-cell lines stimulated with DCs pulsed with peptide; produced significantly more IFN-γ, TNFα, GM-CSF and IL-8 if the DCs were treated ; with epacadostat. These T cells also displayed higher levels of tumor cell lysis ; on a per cell basis. Epacadostat also significantly decreased Treg proliferation ; induced by IDO production from IFN-γ plus LPS matured human DCs, although the; Treg phenotype did not change. Multicolor flow cytometry was performed on human; PBMCs treated with epacadostat; analysis of 123 discrete immune cell subsets; revealed no changes in major immune cell types, an increase in activated CD83+; conventional DCs, and a decrease in immature activated Tim3+ NK cells. These; studies show for the first time several effects of epacadostat on human DCs, and ; subsequent effects on CTL and Tregs, and provide a rationale as to how; epacadostat could potentially increase the efficacy of immunotherapeutics,; including cancer vaccines.
• PubChem Compound: 135564890
• Last Modified: Nov 11 2021